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Understanding Pfam and InterPro

Pfam and InterPro are key bioinformatics resources for classifying proteins into families and identifying their

functional domains.

Pfam is a database of protein families, each represented by multiple sequence alignments and
hidden Markov models (HMMs) [1]. In the past, accessing a specific family like PF08018 would have

been done through the Pfam website. However, the Pfam website has been retired and its data and
features have been integrated directly into the InterPro website [1].

InterPro provides an integrative classification that combines information from several source
databases, including Pfam, into a single resource. It identifies functionally important domains,

families, and conserved sites within protein sequences [1]. You can access all the familiar Pfam data
through InterPro.

The Ranatuerin Peptide Family

The search results provide detailed information on peptides from the Ranatuerin-2 family, which share

structural similarities with what is known about Ranatuerin-4. The table below summarizes the key

characteristics based on available research.
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Feature Description

Natural Source Skin secretions of frogs (e.g., Rana cascadae, Amolops wuyiensis) [2] [3].

Primary Activity Broad-spectrum antibacterial activity [2] [3].

Secondary Activity Anticancer activity (observed in some family members, e.g., Ranatuerin-2) [3].

Common Structure Helix-loop-helix motif (also described as a helix-turn-helix) [2] [3].

A Defining Feature A C-terminal cyclic domain stabilized by a disulfide bridge, known as a "Rana
box" [3].

Mechanism of
Action

Membrane disruption (for antibacterial activity) [3].

Key insights from research on related peptides include:

The Rana box and its disulfide bridge may be dispensable for antibacterial activity. Studies on

Ranatuerin-2 show that linear analogs without the disulfide bridge can retain potency [3].
Cationicity (net positive charge) and hydrophobicity are crucial for function. Enhancing these

properties through peptide design has been shown to significantly optimize both antibacterial and
anticancer activities while retaining the ability to kill bacteria via membrane disruption [3].

A Proposed Workflow for Research and Drug
Development

Based on the broader context of antimicrobial peptide research, the following workflow outlines a potential

R&D pipeline. The diagram below illustrates the key stages from database inquiry to lead optimization.
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Start: Query InterPro for
Ranatuerin-4 (PF08018)

Database Analysis
(Sequence alignment,
 domain architecture)

  Retrieves core data

Structure-Function Analysis
(Helix-loop-helix, Rana box)

  Informs hypothesis

Rational Peptide Design
(Modify charge, hydrophobicity)

  Guides modifications

Chemical Synthesis &
Purification (RP-HPLC)

In Vitro Assays
(Antibacterial, anticancer,

 haemolytic activity)

  Tests efficacy & safety

In Vivo Validation
(Infection model, e.g., waxworm)

  Evaluates in live model

Lead Candidate

  Confirms potential
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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